Cas no 2171158-55-5 (8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid)

• Product Name: 8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid
• CAS No: 2171158-55-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6021861
• PubChem ID: 165557982
• Update Time: 2025-05-23

8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid
• 2171928-87-1
• 2171153-52-7
• EN300-1532621
• EN300-1545579
• 8-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}octanoic acid
• 2171158-55-5
• 8-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}octanoic acid
• 8-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}octanoic acid
• EN300-1532651

• Inchi： 1S/C28H34N2O5/c31-26(32)14-4-2-1-3-9-15-29-27(33)19-16-20(17-19)30-28(34)35-18-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,19-20,25H,1-4,9,14-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： APLRFZCMUZWFLM-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid

Introduction to Compound with CAS No. 2171158-55-5 and Product Name: 8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid

Compound with the CAS number 2171158-55-5 and the product name 8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a cyclobutyl backbone and a fluorenyl moiety, suggests a high degree of specificity that could be leveraged for targeted therapeutic interventions.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is a key feature that enhances the compound's stability and reactivity. This protective group is widely used in peptide synthesis and has been successfully employed in various pharmaceutical applications. The presence of the Fmoc moiety not only improves the compound's solubility but also facilitates its incorporation into larger biomolecular frameworks, making it a valuable intermediate in synthetic chemistry.

The cyclobutylformamido segment of the molecule introduces a rigid structure that can enhance binding affinity and selectivity in biological targets. This feature is particularly important in drug design, where precise interactions with biological receptors are crucial for efficacy. The stereochemistry specified by (1s,3s) indicates a carefully controlled three-dimensional arrangement, which is essential for optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The use of molecular docking simulations has been instrumental in understanding how this compound interacts with its intended targets. Studies have shown that the fluorenyl group can effectively disrupt pathogenic pathways by binding to specific enzymes or receptors, thereby modulating cellular processes.

Moreover, the octanoic acid tail provides a hydrophobic anchor that enhances membrane permeability, allowing for efficient cellular uptake. This characteristic is particularly advantageous in formulations designed for oral or transdermal delivery. The combination of these structural elements makes this compound a promising candidate for further exploration in therapeutic applications.

In vitro studies have demonstrated encouraging results regarding the compound's pharmacological profile. Its ability to inhibit key enzymes involved in inflammatory responses has been highlighted as a potential therapeutic benefit. Additionally, preliminary data suggest that it may exhibit anti-proliferative effects on certain cancer cell lines, making it an attractive candidate for oncology research.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis, has been crucial in achieving the desired stereochemical outcomes. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

As research continues to evolve, the integration of machine learning algorithms into drug discovery processes has revolutionized how compounds are identified and optimized. Predictive models can now forecast molecular properties with remarkable precision, accelerating the development pipeline. This compound exemplifies how interdisciplinary approaches can lead to breakthroughs in medicinal chemistry.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science, particularly in the development of advanced polymers and coatings with enhanced durability and functionality. The versatility of this molecule underscores its importance as a versatile chemical entity.

Future studies are planned to investigate the compound's behavior in live systems through preclinical trials. These experiments will provide critical insights into its safety profile and therapeutic efficacy before moving into human clinical trials. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into tangible medical benefits.

In conclusion, compound with CAS No. 2171158-55-5 and product name 8-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}octanoic acid represents a significant milestone in pharmaceutical innovation. Its complex structure, characterized by key functional groups such as the Fmoc moiety, cyclobutylformamido, and octanoic acid tail, offers unique advantages for drug development. Ongoing research promises to unlock new therapeutic possibilities and highlight the importance of interdisciplinary collaboration in advancing chemical biology.